Cas no 914776-00-4 ( )

  structure
  structure
Product Name: 
CAS No:914776-00-4
MF:C8H5F3N2O2S
MW:250.197710752487
CID:867545
PubChem ID:53424287
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-amino-5-(trifluoromethylsulfonyl)benzonitrile
    • 2-amino-5-trifluoromethanesulfonyl-benzonitrile
    • 2-Amino-5-(trifluoromethanesulfonyl)benzonitrile
    • 914776-00-4
    • NQSSHXRLLIQIOK-UHFFFAOYSA-N
    • SCHEMBL2789258
    • DTXSID40698465
    •  
    • Inchi: 1S/C8H5F3N2O2S/c9-8(10,11)16(14,15)6-1-2-7(13)5(3-6)4-12/h1-3H,13H2
    • InChI Key: NQSSHXRLLIQIOK-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(C1C=CC(=C(C#N)C=1)N)(=O)=O

Computed Properties

  • Exact Mass: 250.002
  • Monoisotopic Mass: 250.002
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.3A^2
  • XLogP3: 2
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